Cas no 21213-10-5 (2-(Propylthio)benzoic Acid)
2-(Propylthio)benzoic Acid structure
Product Name:2-(Propylthio)benzoic Acid
CAS No:21213-10-5
MF:C10H12O2S
MW:196.266081809998
MDL:MFCD02729229
CID:911309
Update Time:2025-04-19
2-(Propylthio)benzoic Acid Chemical and Physical Properties
Names and Identifiers
-
- 2-(propylsulfanyl)benzoic acid
- 2-(PROPYLTHIO)BENZOIC ACID
- 2-propylsulfanylbenzoic acid
- 2-Propylmercapto-benzoesaeure
- 2-propylsulfanyl-benzoic acid
- 2-propylthiobenzoic acid
- n-Propylthiosalicylic acid
- S-propyl-thiosalicylic acid
- 2-(Propylthio)benzoic Acid
-
- MDL: MFCD02729229
- Inchi: 1S/C10H12O2S/c1-2-7-13-9-6-4-3-5-8(9)10(11)12/h3-6H,2,7H2,1H3,(H,11,12)
- InChI Key: MNTQKBRBPNZLPM-UHFFFAOYSA-N
- SMILES: S(C1C=CC=CC=1C(=O)O)CCC
Computed Properties
- Exact Mass: 196.05600
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 4
Experimental Properties
- PSA: 62.60000
- LogP: 2.88690
2-(Propylthio)benzoic Acid Customs Data
- HS CODE:2930909090
- Customs Data:
China Customs Code:
2930909090Overview:
2930909090. Other organic sulfur compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2930909090. other organo-sulphur compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%
2-(Propylthio)benzoic Acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P839920-250mg |
2-(Propylthio)benzoic Acid |
21213-10-5 | 250mg |
$ 50.00 | 2022-06-03 | ||
| TRC | P839920-500mg |
2-(Propylthio)benzoic Acid |
21213-10-5 | 500mg |
$ 65.00 | 2022-06-03 | ||
| TRC | P839920-2.5g |
2-(Propylthio)benzoic Acid |
21213-10-5 | 2.5g |
$ 210.00 | 2022-06-03 | ||
| Apollo Scientific | OR908020-1g |
2-(Propylsulfanyl)benzoic acid |
21213-10-5 | 98% | 1g |
£100.00 | 2025-02-20 | |
| Apollo Scientific | OR908020-5g |
2-(Propylsulfanyl)benzoic acid |
21213-10-5 | 98% | 5g |
£225.00 | 2025-02-20 | |
| Apollo Scientific | OR908020-10g |
2-(Propylsulfanyl)benzoic acid |
21213-10-5 | 98% | 10g |
£345.00 | 2025-02-20 | |
| abcr | AB369696-1 g |
2-(Propylsulfanyl)benzoic acid |
21213-10-5 | 1g |
€144.00 | 2023-04-26 | ||
| abcr | AB369696-5 g |
2-(Propylsulfanyl)benzoic acid |
21213-10-5 | 5g |
€348.00 | 2023-04-26 | ||
| abcr | AB369696-10 g |
2-(Propylsulfanyl)benzoic acid |
21213-10-5 | 10g |
€518.00 | 2023-04-26 | ||
| abcr | AB369696-25 g |
2-(Propylsulfanyl)benzoic acid |
21213-10-5 | 25g |
€858.00 | 2023-04-26 |
2-(Propylthio)benzoic Acid Related Literature
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Michael Kappl,Paul M. Young,Daniela Traini,Sanyog Jain RSC Adv., 2016,6, 25789-25798
-
Bidou Wang,Xifeng Chen Analyst, 2014,139, 5695-5699
21213-10-5 (2-(Propylthio)benzoic Acid) Related Products
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- 50900-48-6(Benzoic acid, 2-[[4-[(2-methylpropyl)thio]phenyl]thio]-)
- 52369-61-6(2-(2-Methylpropyl)sulfanylbenzoic Acid)
- 139600-70-7(Benzoic acid, 2-[[3-[(2-hydroxyethyl)thio]propyl]thio]-)
- 1025-94-1(2-(2-phenylethylsulfanyl)benzoic Acid)
- 41394-95-0(2-(Isopropylsulfanyl)benzoic acid)
- 21101-79-1(2-(ethylsulfanyl)benzoic acid)
- 7611-60-1(2-tert-butylsulfanylbenzoic Acid)
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